Cas no 199538-99-3 (1-Boc-4-(2-propyn-1-yl)piperazine)

1-Boc-4-(2-propyn-1-yl)piperazine is a protected piperazine derivative featuring a Boc (tert-butoxycarbonyl) group and a propargyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. The Boc group provides stability and selective deprotection under mild acidic conditions, while the propargyl moiety enables further functionalization via click chemistry or other alkyne-based reactions. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity. Its synthetic utility lies in its ability to facilitate controlled modifications of the piperazine core, supporting diverse medicinal chemistry applications.
1-Boc-4-(2-propyn-1-yl)piperazine structure
199538-99-3 structure
Product Name:1-Boc-4-(2-propyn-1-yl)piperazine
CAS No:199538-99-3
MF:C12H20N2O2
MW:224.299403190613
MDL:MFCD04039721
CID:1036053
PubChem ID:11287538
Update Time:2025-11-03

1-Boc-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
    • 4-Prop-2-ynyl-piperazine-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-prop-2-ynylpiperazine-1-carboxylate
    • 1,1-dimethylethyl 4-(2-propyn-1-yl)-1-piperazinecarboxylate
    • 1-Piperazinecarboxylic acid, 4-(2-propynyl)-, 1,1-dimethylethyl ester
    • 4-(2-propynyl)-1-piperazinecarboxylic acid tert-buty
    • AB17386
    • CTK0A0059
    • tert-Butyl 4-(prop-2-ynyl)piperazine-1-carboxylate
    • tert-butyl 4-propargylpiperazine-1-carboxylate
    • 1-Boc-4-(2-propyn-1-yl)piperazine
    • CS-0127762
    • EN300-311641
    • ZHA53899
    • A925586
    • 1-Boc-4-(2-propynyl)piperazine
    • AT25959
    • tert-Butyl4-(prop-2-yn-1-yl)piperazine-1-carboxylate
    • Z645823022
    • 4-Prop-2-ynyl-piperazine1-carboxylic acid tert-butyl ester
    • 1-(tert-Butoxycarbonyl)-4-(2-propynyl)piperazine
    • 199538-99-3
    • DA-17456
    • OAXARSVKYJPDPA-UHFFFAOYSA-N
    • SY217953
    • MFCD04039721
    • SCHEMBL113614
    • DTXSID10461269
    • 4-(2-propynyl)-1-piperazinecarboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylic acid, 4-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
    • t-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
    • AC-31432
    • AKOS010190914
    • 4-propargylpiperazine-1-carboxylic acid tert-butyl ester
    • B5206
    • MDL: MFCD04039721
    • Inchi: 1S/C12H20N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h1H,6-10H2,2-4H3
    • InChI Key: OAXARSVKYJPDPA-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(CC#C)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 224.1526
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Boiling Point: 292.8°C at 760 mmHg
  • PSA: 32.78

1-Boc-4-(2-propyn-1-yl)piperazine Security Information

1-Boc-4-(2-propyn-1-yl)piperazine Pricemore >>

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